Cas no 700851-57-6 (2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 700851-57-6
• MF: C₁₇H₁₈ClNO₄S
• MW: 367.84712266922
• CID: 5916859
• PubChem ID: 1085549
• Update Time: 2025-05-21

2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,5-dimethoxyphenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• Isoquinoline, 2-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydro-
• 2-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline
• 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline
• AP-263/42173385
• 2-((4-chloro-2,5-dimethoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline
• 700851-57-6
• AKOS000602540
• CCG-311187
• Z57704827
• F1478-0133

• Inchi： 1S/C17H18ClNO4S/c1-22-15-10-17(16(23-2)9-14(15)18)24(20,21)19-8-7-12-5-3-4-6-13(12)11-19/h3-6,9-10H,7-8,11H2,1-2H3
• InChI Key： RJLYCRPCOJNLPB-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1S(C1=CC(OC)=C(Cl)C=C1OC)(=O)=O

Computed Properties

• Exact Mass: 367.0645069g/mol
• Monoisotopic Mass: 367.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 541.1±60.0 °C(Predicted)
• pka: -7.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline

2-(4-Chloro-2,5-Dimethoxybenzenesulfonyl)-1,2,3,4-Tetrahydroisoquinoline: A Comprehensive Overview

The compound with CAS No. 700851-57-6, known as 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The benzenesulfonyl group attached to the isoquinoline skeleton introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in medicinal chemistry. These compounds are often explored for their potential as kinase inhibitors or modulators of various cellular pathways. The presence of the 4-chloro-2,5-dimethoxy substituents on the benzenesulfonyl group adds complexity to the molecule's interactions with biological targets. Researchers have demonstrated that such substituents can significantly influence the compound's bioavailability and selectivity when tested in vitro and in vivo.

One of the most promising applications of this compound lies in its ability to act as a scaffold for constructing bioactive molecules. The isoquinoline core is a well-known structural motif in natural products and synthetic drugs alike. By modifying the substituents on the benzenesulfonyl group, chemists can tailor the molecule's properties to suit specific therapeutic needs. For instance, recent advancements in Suzuki-Miyaura coupling reactions have enabled the efficient synthesis of derivatives with diverse functional groups, expanding the scope of this compound's utility.

The synthesis of 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzenesulfonyl intermediate and its subsequent coupling with the tetrahydroisoquinoline moiety. This process requires meticulous control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors to enhance efficiency and scalability.

From a pharmacological perspective, this compound has shown potential as a lead molecule in anti-cancer drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor progression and metastasis. The dimethoxy substitution pattern on the benzenesulfonyl group has been implicated in modulating the compound's selectivity towards specific kinase targets. Furthermore, computational modeling studies have provided insights into the molecular interactions that govern its binding affinity and efficacy.

In addition to its therapeutic applications, this compound serves as a valuable tool for studying sulfur-based interactions in chemical biology. The sulfonyl group acts as a versatile platform for exploring hydrogen bonding and π-π interactions with biomolecules. Recent advances in X-ray crystallography have allowed researchers to visualize these interactions at atomic resolution, shedding light on the molecular mechanisms underlying its bioactivity.

The development of analytical methods for characterizing this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its structure and purity. These methods are essential for ensuring consistency in preclinical studies and facilitating regulatory approval processes.

In conclusion, 2-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1,2,3,4-tetrahydroisoquinoline represents a compelling example of how structural complexity can be harnessed to create bioactive molecules with therapeutic potential. Its unique combination of functional groups and structural motifs positions it as a valuable asset in both academic research and industrial drug development efforts.